Cas no 63763-04-2 (methyl 4-(cyclopentyloxy)benzoate)

Methyl 4-(cyclopentyloxy)benzoate is a versatile organic compound characterized by its aromatic ring and cyclopentyl ether group. This compound offers distinct advantages due to its high purity and stability, making it suitable for various applications in the pharmaceutical and fragrance industries. Its unique structure allows for effective solubility and bioavailability, enhancing its utility in drug development and formulation.

methyl 4-(cyclopentyloxy)benzoate structure

63763-04-2 structure

Product Name:methyl 4-(cyclopentyloxy)benzoate

CAS No:63763-04-2

MF:C₁₃H₁₆O₃

MW:220.264344215393

MDL:MFCD03465283

CID:1657503

PubChem ID:1530286

Update Time:2025-06-18

methyl 4-(cyclopentyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-(cyclopentyloxy)-, methyl ester
- methyl 4-(cyclopentyloxy)benzoate
- SCHEMBL8339652
- LBACDACLAMNTQI-UHFFFAOYSA-N
- 63763-04-2
- G38429
- methyl p-cyclopentyloxybenzoate
- AKOS000313638
- methyl4-(cyclopentyloxy)benzoate
- STK351205
- Methyl 4-cyclopentyloxybenzoate
- 4-Cyclopentyloxybenzoic acid methyl ester
- CS-0301917
- EN300-230956
- MDL： MFCD03465283
- Inchi： 1S/C13H16O3/c1-15-13(14)10-6-8-12(9-7-10)16-11-4-2-3-5-11/h6-9,11H,2-5H2,1H3
- InChI Key： LBACDACLAMNTQI-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C(=O)OC)=CC=1)C1CCCC1

Computed Properties

Exact Mass: 220.10998
Monoisotopic Mass: 220.11
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53

methyl 4-(cyclopentyloxy)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-230956-0.05g	methyl 4-(cyclopentyloxy)benzoate	63763-04-2	95%	0.05g	$46.0	2024-06-20
Enamine	EN300-230956-0.1g	methyl 4-(cyclopentyloxy)benzoate	63763-04-2	95%	0.1g	$73.0	2024-06-20
Enamine	EN300-230956-0.25g	methyl 4-(cyclopentyloxy)benzoate	63763-04-2	95%	0.25g	$105.0	2024-06-20
Enamine	EN300-230956-0.5g	methyl 4-(cyclopentyloxy)benzoate	63763-04-2	95%	0.5g	$197.0	2024-06-20
Enamine	EN300-230956-1.0g	methyl 4-(cyclopentyloxy)benzoate	63763-04-2	95%	1.0g	$284.0	2024-06-20
Enamine	EN300-230956-2.5g	methyl 4-(cyclopentyloxy)benzoate	63763-04-2	95%	2.5g	$558.0	2024-06-20
Enamine	EN300-230956-5.0g	methyl 4-(cyclopentyloxy)benzoate	63763-04-2	95%	5.0g	$825.0	2024-06-20
Enamine	EN300-230956-10.0g	methyl 4-(cyclopentyloxy)benzoate	63763-04-2	95%	10.0g	$1224.0	2024-06-20
Enamine	EN300-230956-1g	methyl 4-(cyclopentyloxy)benzoate	63763-04-2		1g	$284.0	2023-09-15
Enamine	EN300-230956-5g	methyl 4-(cyclopentyloxy)benzoate	63763-04-2		5g	$825.0	2023-09-15